21-O-Acetyl Dexamethasone-d5 21-O-Acetyl Dexamethasone-d5
Brand Name: Vulcanchem
CAS No.:
VCID: VC0209930
InChI:
SMILES:
Molecular Formula: C₂₄H₂₆D₅FO₆
Molecular Weight: 439.53

21-O-Acetyl Dexamethasone-d5

CAS No.:

Cat. No.: VC0209930

Molecular Formula: C₂₄H₂₆D₅FO₆

Molecular Weight: 439.53

* For research use only. Not for human or veterinary use.

21-O-Acetyl Dexamethasone-d5 -

Specification

Molecular Formula C₂₄H₂₆D₅FO₆
Molecular Weight 439.53

Introduction

Chemical Identity and Structure

21-O-Acetyl Dexamethasone-d5 is a deuterated form of dexamethasone acetate, containing five deuterium atoms strategically positioned within its structure. The incorporation of these stable isotopes allows researchers to differentiate the compound from its non-labeled counterpart in analytical studies.

Basic Chemical Properties

The fundamental chemical properties of 21-O-Acetyl Dexamethasone-d5 are summarized in Table 1:

PropertyValue
CAS No. (unlabeled)1177-87-3
Molecular FormulaC24H26D5FO6
Molecular Weight439.53 g/mol
AppearanceOff-White Solid
Melting Point218-222°C
SolubilityChloroform, DCM, Ethyl Acetate
Storage Condition-20°C Freezer
Purity (typical)>95% (HPLC)

Table 1: Physicochemical properties of 21-O-Acetyl Dexamethasone-d5

Structural Nomenclature

The IUPAC name for this compound is [1,1-dideuterio-2-oxo-2-[(8S,9R,10S,11S,13S,14S,16R,17R)-4,6,6-trideuterio-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-8,11,12,14,15,16-hexahydro-7H-cyclopenta[a]phenanthren-17-yl]ethyl] acetate. This complex nomenclature precisely describes the stereochemistry and position of deuterium atoms within the molecule.

The compound is also known by several synonyms, including:

  • (11β,16α)-21-(Acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-pregna-1,4-diene-3,20-dione-d5

  • 9-Fluoro-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate-d5

  • Decadronal-d5

  • Dectancyl-d5

  • Dex-Cortidelt Acetate-d5

  • Dexa-Cortisyl-d5

Spectroscopic and Structural Identification

Molecular Identifiers

For analytical purposes, various molecular identifiers are used to uniquely identify 21-O-Acetyl Dexamethasone-d5:

Identifier TypeValue
Standard InChIInChI=1S/C24H31FO6/c1-13-9-18-17-6-5-15-10-16(27)7-8-21(15,3)23(17,25)19(28)11-22(18,4)24(13,30)20(29)12-31-14(2)26/h7-8,10,13,17-19,28,30H,5-6,9,11-12H2,1-4H3/t13-,17+,18+,19+,21+,22+,23+,24+/m1/s1/i5D2,10D,12D2
Standard InChIKeyAKUJBENLRBOFTD-DNSVMMNRSA-N
Isomeric SMILES[2H]C1=C2C@([C@]3(C@HO)F)C

Table 2: Molecular identifiers for 21-O-Acetyl Dexamethasone-d5

Deuterium Labeling Pattern

The "d5" designation indicates that five hydrogen atoms have been replaced with deuterium atoms. The positioning of these deuterium atoms is specifically at positions 1, 4, 6, and 21 (two atoms) of the steroid backbone. This strategic labeling enables precise tracking of the compound in metabolic studies .

Synthesis and Production

21-O-Acetyl Dexamethasone-d5 is synthesized through isotopic substitution of hydrogen atoms with deuterium in the dexamethasone acetate structure. The synthesis requires specialized techniques to ensure correct positioning of the deuterium atoms and high isotopic purity.

The compound is primarily produced as a research chemical for use in analytical and pharmaceutical applications. It is typically manufactured in controlled laboratory environments to maintain high purity standards required for research use .

Applications in Research

Isotopic Labeling and Metabolism Studies

The primary application of 21-O-Acetyl Dexamethasone-d5 is as an isotopically labeled intermediate in the synthesis of dexamethasone. This labeling is crucial for:

  • Tracking the metabolism and pharmacokinetics of dexamethasone in biological systems

  • Allowing researchers to study its distribution, metabolism, and excretion more accurately

  • Serving as an internal standard in quantitative mass spectrometry analyses

  • Evaluating metabolic pathways of dexamethasone in preclinical and clinical studies

Analytical Reference Standards

21-O-Acetyl Dexamethasone-d5 is widely used as a reference standard in analytical chemistry, particularly in:

  • High-performance liquid chromatography (HPLC)

  • Mass spectrometry (MS)

  • Gas chromatography (GC)

  • Other analytical techniques for the identification and quantification of dexamethasone and its metabolites

These applications are essential in pharmaceutical research, clinical trials, and quality control processes for dexamethasone-based medications.

Related Compounds and Derivatives

Several related compounds and derivatives of 21-O-Acetyl Dexamethasone-d5 exist, each with specific applications in research:

CompoundMolecular FormulaMolecular WeightDescription
21-O-Acetyl Dexamethasone-d5 9,11-EpoxideC24H25D5O6419.52 g/molContains an epoxide group at the 9,11 position; used as a reference standard for analytical purposes
Dexamethasone 17-Propionate-d5C25H28D5FO6453.56 g/molA propionate ester derivative with deuterium labeling
Dexamethasone 21-Palmitate-d31C38H28D31FO6662.061 g/molA palmitate ester with extensive deuterium labeling
Dexamethasone-d5C22H24D5FO5397.5 g/molThe parent compound without the acetyl group

Table 3: Related deuterated dexamethasone derivatives

These compounds serve various purposes in pharmaceutical research, particularly in metabolism studies and as analytical standards.

AspectSpecification
Common Pack Sizes1 mg, 5 mg, 10 mg, 25 mg
Storage Temperature-20°C (Freezer)
Shipping TemperatureRoom Temperature
Recommended ContainerAirtight, light-resistant
Stability ConsiderationsProtect from light, moisture, and heat
Typical Purity>95% (HPLC)

Table 4: Packaging and storage specifications for commercial 21-O-Acetyl Dexamethasone-d5

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